5-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile

• IUPAC Name: 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
• InChI: InChI=1S/C8H4BrN3/c9-6-3-5-1-2-11-8(5)12-7(6)4-10/h1-3H,(H,11,12)
• InChI Key: KSUFULNLPSLSMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC(=C(C=C21)Br)C#N
• Molecular Formula: C8H4BrN3
• DSSTOX Substance ID: DTXSID70696636
• Molecular Weight: 222.04 g/mol
• CAS RN: 1190317-45-3

Description

5-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile is a chemical compound with the CAS Number: 1190317-45-3. It has a molecular weight of 222.04. The compound is solid at room temperature.

Molecular Structure Analysis

The molecular structure of 5-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile consists of fused six-membered pyridine and five-membered pyrrole rings. The InChI Code for this compound is 1S/C8H4BrN3/c9-6-3-5-1-2-11-8(5)12-7(6)4-10/h1-3H, (H,11,12).

Physical And Chemical Properties Analysis

5-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile is a solid at room temperature. It has a molecular weight of 222.04.

Scientific Research Applications

• Crystallography and Structural Analysis

  • The compound forms an essentially planar aza-indole skeleton, with fused six-membered pyridine and five-membered pyrrole rings.
  • In the crystal, pairs of N-H⋯N hydrogen bonds connect the molecules into inversion dimers.

• Cancer Therapy Research

  • The compound has been used in the development of a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting Fibroblast Growth Factor Receptors (FGFRs).
  • Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors.
  • Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

• Chemical Synthesis

  • This compound is available for purchase from chemical suppliers, suggesting it may be used as a starting material or intermediate in the synthesis of other chemical compounds.

• Spectral Analysis

  • Spectral data for this compound is available, suggesting it may be used in studies involving spectral analysis.
  • This could include studies in fields such as analytical chemistry, environmental science, or materials science.

• Chemical Synthesis

  • This compound is available for purchase from chemical suppliers, suggesting it may be used as a starting material or intermediate in the synthesis of other chemical compounds.

• Spectral Analysis

  • Spectral data for this compound is available, suggesting it may be used in studies involving spectral analysis.
  • This could include studies in fields such as analytical chemistry, environmental science, or materials science.

• Crystallography and Structural Analysis

  • The compound forms an essentially planar aza-indole skeleton, with fused six-membered pyridine and five-membered pyrrole rings.
  • In the crystal, pairs of N-H⋯N hydrogen bonds connect the molecules into inversion dimers.

• Cancer Therapy Research

  • The compound has been used in the development of a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting Fibroblast Growth Factor Receptors (FGFRs).
  • Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors.
  • Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Safety And Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, breathing vapours, mist or gas, and ensuring adequate ventilation.